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succinimidyl ester

Cat. No.: B15553627

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G SE) is an amine-reactive fluorescent dye

belonging to the rhodamine family. It is widely utilized in bioconjugation to covalently label

proteins, antibodies, and other biomolecules containing primary aliphatic amines. The

succinimidyl ester (SE) moiety reacts efficiently with nucleophilic amino groups, such as the ε-

amino group of lysine residues and the N-terminus of polypeptides, to form a stable amide

bond.[1][2] This labeling process is fundamental for a variety of applications in biological

research and drug development, including fluorescence microscopy, flow cytometry,

immunoassays, and fluorescence-based detection assays.

The resulting 5-CR6G conjugates exhibit bright fluorescence with excitation and emission

maxima falling between those of fluorescein and tetramethylrhodamine, making them a suitable

choice for multiplexing applications.[3] The peak absorption of 5-CR6G conjugates is well-

matched to the 514 nm spectral line of the argon-ion laser, a common light source in many

fluorescence-based instruments.[3]
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A critical parameter for ensuring the quality and reproducibility of fluorescently labeled

biomolecules is the Degree of Labeling (DOL), also known as the dye-to-protein ratio. The DOL

represents the average number of dye molecules conjugated to each protein molecule.[4] An

optimal DOL is crucial, as under-labeling can result in a weak signal, while over-labeling may

lead to fluorescence quenching and potential interference with the biomolecule's biological

activity.[4] This document provides a detailed protocol for labeling proteins with 5-

Carboxyrhodamine 6G SE and a comprehensive guide to calculating the DOL.

Data Presentation
The following table summarizes the key quantitative data required for performing the labeling

reaction and calculating the Degree of Labeling for 5-Carboxyrhodamine 6G SE.

Parameter Value Reference

5-Carboxyrhodamine 6G SE

Properties

Molecular Weight 555.59 g/mol [3]

Maximum Excitation

Wavelength (λmax)
~522 nm [1]

Maximum Emission

Wavelength (λem)
~546 nm [1]

Molar Extinction Coefficient

(εdye) at λmax
94,000 cm-1M-1 [1]

A280 Correction Factor

(CF280)
0.214 [1]

Typical Protein Properties

(Example: IgG)

Molecular Weight ~150,000 g/mol [5]

Molar Extinction Coefficient

(εprotein) at 280 nm
~210,000 cm-1M-1 [4]
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Experimental Protocols
Protocol 1: Labeling a Protein (e.g., IgG Antibody) with
5-Carboxyrhodamine 6G SE
This protocol provides a general guideline for labeling approximately 1 mg of a typical IgG

antibody. Optimization may be required for different proteins.

Materials:

Protein (e.g., IgG antibody) at a concentration of 2-10 mg/mL

5-Carboxyrhodamine 6G SE

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5. Note: Avoid buffers containing

primary amines, such as Tris or glycine.

Purification Column (e.g., size-exclusion chromatography column like Sephadex G-25)

Spectrophotometer

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer to a final concentration of 2-10 mg/mL.

If the protein is in a buffer containing primary amines, perform a buffer exchange into the

reaction buffer using dialysis or a desalting column.

Dye Preparation:

Immediately before use, dissolve the 5-Carboxyrhodamine 6G SE in anhydrous DMSO to

a concentration of 10 mg/mL.

Vortex briefly to ensure the dye is fully dissolved.
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Labeling Reaction:

Calculate the required volume of the dye solution. A molar ratio of dye to protein between

10:1 and 20:1 is a good starting point for optimization.[6]

While gently stirring the protein solution, slowly add the calculated amount of the dye

solution.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification of the Labeled Protein:

Remove the unreacted dye and byproducts by passing the reaction mixture through a

size-exclusion chromatography column (e.g., Sephadex G-25).[7]

Equilibrate the column with an appropriate buffer (e.g., PBS pH 7.4).

Collect the fractions containing the labeled protein, which will typically be the first colored

fractions to elute.

Protocol 2: Calculating the Degree of Labeling (DOL)
The DOL is determined by measuring the absorbance of the purified protein-dye conjugate at

280 nm (for the protein) and at the λmax of the dye (~522 nm for 5-CR6G).

Procedure:

Absorbance Measurement:

Measure the absorbance of the purified protein-dye conjugate solution at 280 nm (A280)

and at the λmax of 5-Carboxyrhodamine 6G (~522 nm, Amax) using a spectrophotometer.

If the absorbance readings are too high, dilute the sample with the purification buffer and

record the dilution factor.

Calculations:

a. Calculate the molar concentration of the dye:
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b. Calculate the corrected absorbance of the protein at 280 nm:

c. Calculate the molar concentration of the protein:

d. Calculate the Degree of Labeling (DOL):

Visualizations
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Caption: Chemical reaction pathway for labeling a protein with 5-Carboxyrhodamine 6G SE.
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Caption: Experimental workflow for protein labeling and calculation of the Degree of Labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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